2-Hydroxypalmitic acid-d30

• Molecular Formula: C16H32O3
• Molecular Weight: 302.61 g/mol
• InChI: InChI=1S/C16H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15,17H,2-14H2,1H3,(H,18,19)/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D
• InChIKey: JGHSBPIZNUXPLA-KXTBTSROSA-N

2-Hydroxypalmitic acid-d30 Overview

2-Hydroxypalmitic acid-d30 (2-Hydroxyhexadecanoic acid-d30) is a perdeuterated long-chain 2-hydroxy fatty acid analog. Its molecular formula is C₁₆H₂D₃₀O₃, with a molecular weight of 302.61 g/mol . The compound functions as a stable isotope-labeled internal standard (SIL-IS) for the mass spectrometric quantification of the endogenous metabolite 2-hydroxypalmitic acid (2HPA), which serves as an intermediate in phytosphingosine metabolism [1].

Product Identity Stable isotope-labeled internal standard (SIL-IS) for mass spectrometry

Analytical Workflow Isotope dilution LC-MS/MS or GC-MS quantification

Metabolic Context Phytosphingosine pathway intermediate quantification

• [1] Kondo N, et al. Identification of the phytosphingosine metabolic pathway leading to odd-numbered fatty acids. Nat Commun. 2014;5:5338. View Source

2-Hydroxypalmitic acid-d30: Substitution Risks

Generic substitution of 2-hydroxypalmitic acid-d30 with the unlabeled 2-hydroxypalmitic acid, or even with alternative stable isotope analogs like ¹³C-labeled forms, is not analytically equivalent. The d30 compound, with a mass shift of +30 Da, provides optimal chromatographic separation and complete spectral resolution in LC-MS/MS and GC-MS workflows, a crucial requirement given that 2-hydroxypalmitic acid exhibits poor ionization reproducibility in ESI-MS [1]. While ¹³C-labeled standards offer an alternative, their smaller mass shift may not always provide sufficient separation from the endogenous analyte's isotopic envelope, leading to cross-talk and quantification inaccuracies in complex biological matrices. Furthermore, deuterium-labeled internal standards are not universally interchangeable; their performance is context-dependent, and some fatty acid analyses have shown that a deuterated IS does not always improve accuracy [2]. Therefore, the specific choice of a d30-labeled analog, with its verified purity, mass shift, and stability profile, is a non-negotiable requirement for achieving the highest level of quantitative precision in validated analytical methods.

Unlabeled 2-Hydroxypalmitic Acid Lacks the mass shift needed for spectral resolution from endogenous analyte, leading to cross-talk in complex matrices.

¹³C-Labeled Analogs Smaller mass shifts may not fully separate from the natural isotopic envelope, risking quantification inaccuracy.

Generic Deuterated Internal Standards Performance is context-dependent; not all deuterated IS improve accuracy for fatty acid ESI-MS assays.

• [1] Tokuoka SM, et al. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Commun Mass Spectrom. 2020;34(13):e8814. View Source
• [2] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

2-Hydroxypalmitic acid-d30: Quantitative Evidence Guide

Superior Mass Resolution for Analyte Discrimination

The perdeuteration of 2-Hydroxypalmitic acid-d30 results in a molecular weight of 302.61 Da, which is +30.18 Da greater than the unlabeled compound (272.43 Da) . This mass difference significantly exceeds that of a typical ¹³C-labeled analog (e.g., +1 to +5 Da), providing a substantially larger mass shift. This ensures baseline resolution from the natural isotopic envelope of endogenous 2HPA in high-resolution mass spectrometry (HRMS) and triple quadrupole (QQQ) MS, thereby minimizing crosstalk and improving the accuracy of peak area integration [1].

Mass Shift Advantage

Class-level inference

+30.18 Da vs unlabeled (272.43 Da) and typical ¹³C shifts (+1–5 Da)

Supports baseline separation from endogenous isotopic envelope

Theoretical mass difference; empirical resolution may vary with MS platform

Evidence Dimension	Molecular Weight and Mass Shift
Target Compound Data	MW = 302.61 g/mol; Mass Shift = +30.18 Da
Comparator Or Baseline	Unlabeled 2-Hydroxypalmitic acid (MW = 272.43 g/mol) or typical ¹³C-labeled analog (Mass Shift ~ +1 to +5 Da)
Quantified Difference	+30.18 Da mass shift
Conditions	Theoretical calculation based on molecular formulas C₁₆H₃₂O₃ and C₁₆H₂D₃₀O₃

Why This Matters

A larger mass shift ensures unequivocal spectral separation, which is the foundational requirement for accurate isotope dilution mass spectrometry (IDMS) quantification.

• [1] Kokotou MG, et al. A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Free Hydroxy Fatty Acids in Cow and Goat Milk. Molecules. 2020;25(17):3947. View Source

Purity Specification for Reproducible Quantification

The commercial product 2-Hydroxypalmitic acid-d30 is specified with a purity of ≥98% (as verified by capillary GC or HPLC) and a high isotopic enrichment . In contrast, the unlabeled 2-Hydroxypalmitic acid from a major vendor is also specified at ≥98% purity , indicating that the deuterated version meets the same high purity standards as its unlabeled counterpart, but with the added benefit of the stable isotope label.

Purity Specification

Head-to-head

≥98% purity (capillary GC), equivalent to unlabeled standard

Verifiable purity supports method reproducibility and minimizes matrix effects

Based on vendor CoA specifications; independent verification recommended

Evidence Dimension	Product Purity (Assay)
Target Compound Data	≥98% (capillary GC)
Comparator Or Baseline	Unlabeled 2-Hydroxyhexadecanoic acid: ≥98% (capillary GC)
Quantified Difference	Equivalent purity with the addition of deuterium labeling
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

A high and verifiable purity is critical for ensuring that the internal standard does not introduce impurities that could cause matrix effects, ion suppression, or false signals, thereby maintaining quantitative accuracy and method reproducibility.

Deuterated IS Performance in ESI-MS of Fatty Acids

A peer-reviewed study evaluating the necessity of deuterated internal standards for fatty acid metabolite quantification found that while IS normalization improved data reproducibility for poorly reproducible raw peak areas, it was not always necessary. Crucially, the study noted that the MS response behavior of target compounds and their deuterated ISs can be complicated in contaminant matrices due to concentration-dependent ion suppression [1]. This underscores the importance of selecting a highly deuterated and well-characterized standard, like d30-2HPA, which minimizes these complexities.

Deuterated IS Utility

Class-level inference

IS normalization improved reproducibility for poorly reproducible peaks, but effect is matrix- and concentration-dependent

Context-dependent value; careful selection and validation required for fatty acid ESI-MS assays

Peer-reviewed study; performance varies by analyte and matrix

Evidence Dimension	Quantification Accuracy in Complex Matrices
Target Compound Data	Reproducibility of fatty acid metabolites improved with deuterated IS, but effect is matrix- and concentration-dependent [1]
Comparator Or Baseline	Quantification without an internal standard or using a non-ideal IS
Quantified Difference	Study shows that the presence of a deuterated IS improves accuracy, but its selection and use are critical and not universally beneficial.
Conditions	LC-ESI-MS/MS analysis of fatty acid metabolites in biological samples.

Why This Matters

This evidence confirms the analytical value of a deuterated IS like d30-2HPA for fatty acid analysis, while also providing a critical, data-backed justification for its careful selection and use, moving beyond a generic 'must-have' claim to a nuanced, evidence-based procurement rationale.

• [1] Tokuoka SM, et al. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Commun Mass Spectrom. 2020;34(13):e8814. View Source

2-Hydroxypalmitic acid-d30: Application Scenarios

Absolute Quantification in Lipidomics Workflows

When the absolute concentration of 2-hydroxypalmitic acid in complex biological matrices (e.g., plasma, tissues, cell lysates) must be determined with high precision, 2-Hydroxypalmitic acid-d30 is the analytically required internal standard. Its +30 Da mass shift provides unequivocal resolution, a prerequisite for accurate isotope dilution LC-MS/MS or GC-MS methods. Procurement of this specific standard is justified by the need to meet the high purity and isotopic enrichment specifications required for method validation and to generate data that is comparable across studies [1].

Ionization Variability Normalization in ESI

For research programs analyzing fatty acid metabolites via ESI-MS, where ionization reproducibility is notoriously poor and matrix effects are prevalent, the use of a well-characterized deuterated IS like d30-2HPA is a standard practice to correct for these variabilities. While not universally beneficial in every experimental context, evidence indicates that a properly selected and applied deuterated IS significantly improves data quality and reproducibility [2]. Its selection is a strategic choice for ensuring robust quantitative results.

Phytosphingosine Pathway Tracing and Metabolite Flux Analysis

Given the role of 2-hydroxypalmitic acid as an intermediate in phytosphingosine metabolism [3], 2-Hydroxypalmitic acid-d30 can serve as a stable isotope-labeled tracer in cell culture or in vivo studies to investigate pathway flux, turnover rates, and the formation of downstream lipid species. The perdeuterated label allows the labeled pool to be distinguished from the endogenous unlabeled pool, enabling precise kinetic studies that are not possible with the unlabeled compound.

Application

Selection Property

Validation Focus

Absolute quantification in lipidomics

Perdeuterated mass shift

Baseline resolution from endogenous envelope; IDMS accuracy

ESI ionization variability normalization

High isotopic enrichment and purity

Matrix-effect correction; method reproducibility

Phytosphingosine pathway flux studies

Stable isotope labeling for tracer studies

Discrimination of labeled vs. endogenous pools; kinetic analysis

• [1] Kokotou MG, et al. A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Free Hydroxy Fatty Acids in Cow and Goat Milk. Molecules. 2020;25(17):3947. View Source
• [2] Tokuoka SM, et al. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Commun Mass Spectrom. 2020;34(13):e8814. View Source
• [3] Kondo N, et al. Identification of the phytosphingosine metabolic pathway leading to odd-numbered fatty acids. Nat Commun. 2014;5:5338. View Source